Cas no 1807227-02-6 (Ethyl 4-bromo-6-methoxynicotinate)

• Product Name: Ethyl 4-bromo-6-methoxynicotinate
• CAS No: 1807227-02-6
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 4901385
• Update Time: 2023-08-20

Ethyl 4-bromo-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-methoxynicotinate

• Inchi： 1S/C9H10BrNO3/c1-3-14-9(12)6-5-11-8(13-2)4-7(6)10/h4-5H,3H2,1-2H3
• InChI Key： CQPRLFGWSFGRSG-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4